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Study Type / Efficacy Comparison to
y'yp Key Conclusion on Paresthesia Risk ) y P

Focus Lidocaine

Mini Systematic No conclusive evidence that 4% articaine Not the primary focus of this

Review (2019) [1] causes more nerve damage than 2% review.

[2] lidocaine for IANB, though some authors
advise caution.

Meta-analysis of Articaine is a safe local anesthetic. No higher  Significantly more likely to

RCTs (2021) [3] association with anesthetic-related adverse achieve anesthetic success
effects, including paresthesia, was found overall (OR: 2.17) and via
compared to lidocaine. infiltration (OR: 2.78).

Retrospective Suggested a higher relative incidence of Not applicable.

Analysis (1995- paresthesia with 4% anesthetics (articaine,

2000) [4] prilocaine), though the absolute risk remains

very low (approx. 1 in 500,000 injections).
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The following FAQs and guides synthesize recommendations from the literature to minimize the risk of

nerve injury.

Frequently Asked Questions

¢ Q1: Does articaine carry a higher risk of nerve injury than other local anesthetics? The evidence
is conflicting and inconclusive. Several high-quality systematic reviews and meta-analyses have found
no statistically significant difference in the risk of paresthesia between articaine 4% and lidocaine
2% [1] [2] [3]. However, some older retrospective studies and analyses of reported cases have
suggested a potential for increased risk, leading to ongoing debate and cautionary advice [4]. The

overall incidence of permanent nerve injury from any dental local anesthetic is very low [5].

¢ Q2: What is the primary mechanism behind local anesthetic-induced nerve injury? Nerve injury

is likely multifactorial, involving a combination of:

o Chemical Toxicity: The local anesthetic solution itself may have a concentration-dependent
neurotoxic effect [5].

o Physical Trauma: Direct trauma from the needle to the nerve trunk or subsequent hemorrhage
and compression [5].

o Patient Risk Factors: Individual patient anatomy and susceptibility.

¢ Q3: Are there specific patient populations that require different risk considerations? Yes, special

attention is needed for:

o Pediatric Patients: Safety in children under 4 years is not established. Dosage must be
carefully calculated by weight (max 7 mg/kg) [6]. Prolonged numbness is the most frequent
adverse event in young children [7].

o Elderly & Acutely Ill Patients: Reduced doses are recommended due to potential
comorbidities and altered physiology [6].

o Patients with Hepatic or Severe Renal Impairment: Although articaine is primarily
metabolized by plasma esterases, caution is advised as the inactive metabolite can accumulate
in severe renal failure [7].

Experimental & Clinical Protocol Guidance
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Protocol 1: Infiltration-Only Anesthesia Workflow This protocol leverages articaine's high potency and

bone-penetrating ability to avoid IANB injections near major nerves [5].

Infiltration-Only Protocol Workflow
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Infiltration-Anesthesia Inferior Alveolar

Protocol Nerve Block (IANB)

NS

Procedure Completed

Click to download full resolution via product page

Rationale: A paradigm shift towards "infiltration dentistry" is recommended, where buccal infiltrations with
4% articaine are used instead of IANB for most procedures in the mandible, except for complex molar work
[5]. This avoids needle proximity to the major nerve trunks, thereby eliminating the risk of direct injection-

related injury.

Protocol 2: Safe Inferior Alveolar Nerve Block (IANB) Administration When an IANB is necessary, this

protocol minimizes risk.
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Enhanced Safety Protocol for IANB

IANB Deemed Necessary

:

Agent Selection:
Use 2% Lidocaine
as first-line

:

Injection Technique:
Aspirate. Reposition
if blood is visible.

:

Wait for Onset:
Allow 8-10 minutes
for full anesthesia.

:

If Inadequate:
Use articaine 4%
for buccal infiltration
as supplement.

'

Adequate Anesthesia
Achieved
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Key Methodologies:

e Agent Selection: Consider using 2% lidocaine as the standard for IANB, as some evidence suggests
higher concentration agents may be more neurotoxic [5].

e Aspiration: Always aspirate before injection to prevent intravascular injection. Reposition the needle
if blood is visible [6].

e Patience with Onset: Wait 8-10 minutes for the block to take full effect. A second IANB injection is
unlikely to improve success and increases the risk of injury [5].

¢ Supplemental Infiltration: If anesthesia is inadequate after a lidocaine IANB, a supplemental buccal
infiltration with 4% articaine is a highly effective strategy and is more effective than a second block

(1] [3].
Protocol 3: Informed Consent Procedure

e Methodology: Prior to administering any local anesthetic, especially an IANB, inform the patient of
the material risks. This includes explaining the possibility of temporary or, in very rare cases,
permanent altered sensation (paresthesia) in the tongue, lip, or chin [5]. The explanation should be
based on what a reasonable patient would consider significant when deciding to undergo treatment.

¢ Rationale: Legal precedents in several countries now emphasize patient-centered consent. Warning
patients of the risk of nerve injury, however rare, is now considered a standard of care in many
regions [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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